Cas no 611235-20-2 (ethyl 2-(3-hydroxynaphthalen-1-yl)acetate)

• Product Name: ethyl 2-(3-hydroxynaphthalen-1-yl)acetate
• CAS No: 611235-20-2
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 2126061
• PubChem ID: 68902456
• Update Time: 2025-04-21

ethyl 2-(3-hydroxynaphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-hydroxynaphthalen-1-yl)acetate
• LQTKUVQELKGVSF-UHFFFAOYSA-N
• (3-Hydroxy-naphthalen-1-yl)-acetic acid ethyl ester
• SCHEMBL4075611
• 611235-20-2
• DB-334049

• Inchi： 1S/C14H14O3/c1-2-17-14(16)9-11-8-12(15)7-10-5-3-4-6-13(10)11/h3-8,15H,2,9H2,1H3
• InChI Key： LQTKUVQELKGVSF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C2C=CC=CC=12)O)=O

Computed Properties

• Exact Mass: 230.094294304Da
• Monoisotopic Mass: 230.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų